2-Bromo-4-cyano-6-methylbenzenesulfonyl chloride
Overview
Description
2-Bromo-4-cyano-6-methylbenzenesulfonyl chloride (2-BCMBSC) is a compound used in organic synthesis for a variety of purposes. It is a halogenated aromatic sulfonyl chloride that is used as a reagent in organic synthesis and other industrial processes. It is also known as 2-Bromo-6-methyl-4-cyano-benzenesulfonyl chloride, and is a white solid at room temperature. 2-BCMBSC is used in a variety of synthetic reactions, including the synthesis of various drugs, and as a catalyst in various industrial processes.
Mechanism of Action
The mechanism of action of 2-BCMBSC is not well understood. However, it is believed that the compound acts as a Lewis acid, which is a species that can accept electrons. This allows the compound to react with other molecules and form new molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-BCMBSC have not been extensively studied. However, it is believed that the compound can act as an inhibitor of certain enzymes, and can also interfere with the metabolism of certain drugs. In addition, 2-BCMBSC can potentially cause irritation and inflammation of the skin, eyes, and respiratory tract.
Advantages and Limitations for Lab Experiments
2-BCMBSC has several advantages for lab experiments. It is relatively inexpensive and easy to obtain, and it is stable under a variety of conditions. In addition, the compound is soluble in most organic solvents, making it easy to work with. However, it is important to note that 2-BCMBSC is a hazardous compound, and should be handled with caution.
Future Directions
Future research on 2-BCMBSC should focus on furthering our understanding of the biochemical and physiological effects of the compound. In addition, it would be useful to further investigate the mechanisms of action of the compound, and to develop more efficient and cost-effective synthesis methods. Finally, it would be beneficial to investigate the potential applications of 2-BCMBSC in the synthesis of various drugs and other compounds.
Scientific Research Applications
2-BCMBSC is used in a variety of scientific research applications. It is used in the synthesis of various drugs, including anticonvulsants, anti-inflammatory agents, and anti-cancer drugs. It is also used in the synthesis of other compounds such as polymers, dyes, and surfactants. In addition, 2-BCMBSC is used as a catalyst in various industrial processes, such as the production of polymers and surfactants.
Properties
IUPAC Name |
2-bromo-4-cyano-6-methylbenzenesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrClNO2S/c1-5-2-6(4-11)3-7(9)8(5)14(10,12)13/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HKQAQOMFNIXEEI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1S(=O)(=O)Cl)Br)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrClNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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